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Compound of Interest

Compound Name: 3,4-Dichlorobenzoic anhydride

Cat. No.: B1297667

An In-depth Technical Guide to 3,4-Dichlorobenzoic Anhydride for Researchers and Drug
Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of 3,4-Dichlorobenzoic anhydride, a compound of interest for researchers,
scientists, and professionals in the field of drug development.

Molecular Structure and Properties

3,4-Dichlorobenzoic anhydride is a derivative of benzoic acid. Its chemical identity and key
physicochemical properties are summarized below.

Molecular ldentity:

Identifier Value

IUPAC Name (3,4-dichlorobenzoyl) 3,4-dichlorobenzoate[1]
Molecular Formula C14HeClaO3[1]

CAS Number 86866-14-0[1]

Quantitative Physicochemical Data:
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Property Value

Molecular Weight 364.0 g/mol [1]
Exact Mass 361.907105 Da[1]
XLogP3-AA (Computed) 5.7

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 3

Rotatable Bond Count 3

The structure of 3,4-Dichlorobenzoic anhydride consists of two 3,4-dichlorobenzoyl groups
linked by an oxygen atom.

Caption: Molecular structure of 3,4-Dichlorobenzoic anhydride.

Synthesis and Experimental Protocols

While specific, detailed experimental protocols for the direct synthesis of 3,4-Dichlorobenzoic
anhydride are not readily available in public literature, its synthesis can be inferred from
general methods for preparing acid anhydrides. A common route involves the dehydration of
the corresponding carboxylic acid or the reaction of an acid chloride with the corresponding
carboxylic acid or its salt.

A logical synthetic pathway would, therefore, start with the synthesis of its precursor, 3,4-
Dichlorobenzoic acid.
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Synthesis Workflow
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Caption: Synthetic pathway to 3,4-Dichlorobenzoic anhydride.

Experimental Protocol for the Synthesis of 3,4-
Dichlorobenzoic Acid

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1297667?utm_src=pdf-body-img
https://www.benchchem.com/product/b1297667?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

A documented method for the synthesis of 3,4-Dichlorobenzoic acid involves the chlorination of
p-chlorobenzoic acid.[2]

Materials:

p-Chlorobenzoic acid (10 g)

Antimony pentachloride (75 g)

Dilute hydrochloric acid

Dilute ammonium hydroxide solution

Dilute alcohol (for recrystallization)

Procedure:

10 g of p-chlorobenzoic acid and 75 g of antimony pentachloride are heated in a sealed tube
at 200°C for 8 hours.[2]

 After cooling, the reaction mixture is treated with an excess of dilute hydrochloric acid.[2]
e The precipitated 3,4-dichlorobenzoic acid is collected and washed with cold water.[2]
e The crude product is dissolved in a dilute ammonium hydroxide solution and filtered.[2]

o The filtrate is evaporated to dryness, and the resulting ammonium salt is decomposed with
dilute hydrochloric acid to precipitate the purified acid.[2]

e The 3,4-dichlorobenzoic acid is then collected, washed, and dried.[2]

 For further purification, the product can be recrystallized from dilute alcohol, yielding
colorless crystals with a melting point of 201-202°C.[2]

Applications in Research

While 3,4-Dichlorobenzoic anhydride itself is not extensively documented in application
literature, its precursor, 3,4-Dichlorobenzoic acid, has been utilized as an internal standard in
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the multiresidue analysis of pharmaceuticals and personal care products using ultra-
performance liquid chromatography-tandem mass spectrometry.[3] Acid anhydrides, in general,
are reactive compounds often used as acylating agents in organic synthesis, suggesting
potential applications for 3,4-Dichlorobenzoic anhydride in the synthesis of more complex
molecules, such as esters and amides, which could be of interest in drug discovery and
materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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